![molecular formula C17H25N3O3 B4440272 N-[3-(4-morpholinyl)propyl]-2-(propionylamino)benzamide](/img/structure/B4440272.png)
N-[3-(4-morpholinyl)propyl]-2-(propionylamino)benzamide
Overview
Description
N-[3-(4-morpholinyl)propyl]-2-(propionylamino)benzamide, also known as MP-22, is a chemical compound that is widely used in scientific research. It is a potent and selective agonist of the μ-opioid receptor, which is a G protein-coupled receptor that is primarily responsible for mediating the analgesic effects of opioids. MP-22 has been extensively studied for its ability to modulate the activity of the μ-opioid receptor and its potential therapeutic applications.
Mechanism of Action
N-[3-(4-morpholinyl)propyl]-2-(propionylamino)benzamide acts as an agonist of the μ-opioid receptor, which is a G protein-coupled receptor that is primarily responsible for mediating the analgesic effects of opioids. Upon binding to the receptor, this compound activates downstream signaling pathways that lead to the inhibition of neurotransmitter release and the modulation of pain perception. This compound has been shown to be a highly selective agonist of the μ-opioid receptor, with minimal activity at other opioid receptor subtypes.
Biochemical and Physiological Effects:
This compound has been shown to have potent analgesic effects in animal models of pain. It has also been shown to modulate the activity of other neurotransmitter systems, including dopamine and serotonin, which may contribute to its therapeutic effects. Additionally, this compound has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory pain conditions.
Advantages and Limitations for Lab Experiments
N-[3-(4-morpholinyl)propyl]-2-(propionylamino)benzamide is a highly potent and selective agonist of the μ-opioid receptor, which makes it a valuable tool for investigating the mechanisms of opioid receptor signaling. However, its potency and selectivity may also make it difficult to use in certain experiments, as high concentrations may be required to elicit a response. Additionally, this compound is a synthetic compound that may not accurately reflect the activity of endogenous opioids, which may limit its usefulness in certain contexts.
Future Directions
There are several potential future directions for research involving N-[3-(4-morpholinyl)propyl]-2-(propionylamino)benzamide. One area of interest is the development of new opioid-based therapeutics that are more selective and less prone to abuse than traditional opioids. This compound may serve as a useful starting point for the development of these compounds. Additionally, further research is needed to fully understand the mechanisms of opioid receptor signaling and to identify new targets for the treatment of pain and other neurological disorders.
Scientific Research Applications
N-[3-(4-morpholinyl)propyl]-2-(propionylamino)benzamide has been used extensively in scientific research to investigate the mechanisms of opioid receptor signaling and to develop new opioid-based therapeutics. It has been shown to be a potent and selective agonist of the μ-opioid receptor, and has been used to study the structure and function of this receptor. Additionally, this compound has been used to investigate the role of the μ-opioid receptor in pain modulation, addiction, and other physiological processes.
Properties
IUPAC Name |
N-(3-morpholin-4-ylpropyl)-2-(propanoylamino)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O3/c1-2-16(21)19-15-7-4-3-6-14(15)17(22)18-8-5-9-20-10-12-23-13-11-20/h3-4,6-7H,2,5,8-13H2,1H3,(H,18,22)(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEIJVXQLYBNERN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=CC=C1C(=O)NCCCN2CCOCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.